Cas no 54739-18-3 (Fluvoxamine)

• Product Name: Fluvoxamine
• CAS No: 54739-18-3
• MF: C₁₅H₂₁F₃N₂O₂
• MW: 318.334654569626
• CID: 56641
• PubChem ID: 5324346
• Update Time: 2025-11-02

Fluvoxamine Chemical and Physical Properties

Names and Identifiers

• (E)-5-Methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one O-(2-aminoethyl) oxime
• Fluvoxamine Also See: F603500
• (E)-5-Methoxy-1-(4-(trifluoromethyl)phenyl)-pentan-1-one O-(2-aminoethyl) oxime
• Fluvoxamine
• Fluvoxamine Also See: F603500
• (1E)-5-Methoxy-1-[4-(trifluoromethyl)phenyl]pentanal O-(2-aminoethyl)oxime
• (E)-5-methoxy-1-[4-(trifluoromethyl)phenyl]-1-pentanoneo-(2-aminoethyl)oxime
• 2-[[5-methoxy-1-[4-(trifluoromethyl)phenyl]-pentylidene]amino]oxyethanamine
• 5-methoxy-1-[4-(trifluoromethyl)-phenyl]-1-pentanone O-(2-aminoethyl)oxime
• 5-methoxy-1-[4-(trifluoromethyl)-phenyl]-1-pentanone-0-(2-aminoethyl)oxime
• FLUVOXAMINE [MI]
• 1-Pentanone, 5-methoxy-1-[4-(trifluoromethyl)phenyl]-,O-(2-aminoethyl)oxime, (1E)-
• NCGC00021870-05
• Q27259474
• Fluvoxaminum
• BIDD:GT0609
• NCGC00018193-06
• NCGC00018193-11
• NCGC00018193-21
• NCGC00018193-08
• Fluvoxamina (INN-Spanish)
• NCGC00018193-04
• CAS-54739-18-3
• CCG-204586
• (1E)-5-methoxy-1-[4-(trifluoromethyl)phenyl]pentan-1-one O-(2-aminoethyl)oxime
• NCGC00018193-07
• 2-[(E)-[5-methoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxyethanamine
• D07984
• 1-Pentanone, 5-methoxy-1-(4-(trifluoromethyl)phenyl)-, O-(2-aminoethyl)oxime, (E)-
• Fluvoxamine (INN)
• DB00176
• DU-23000
• AB00513735_05
• 5-Methoxy-4'-(trifluoromethyl)valerophenone (E)-O-(2-aminoethyl)oxime
• SCHEMBL33983
• BDBM50028091
• Fluvoxamina [INN-Spanish]
• NCGC00018193-05
• AC-1679
• FLUVOXAMINE [VANDF]
• Lopac0_000495
• Tox21_110837_1
• (1E)-5-methoxy-1-(4-(trifluoromethyl)phenyl)pentan-1-one O-(2-aminoethyl)oxime
• C07571
• HY-B0103
• AB00513735_06
• BSPBio_001089
• (Z)-Fluvoxamine
• EN300-1709091
• (E)-(2-aminoethoxy)({5-methoxy-1-[4-(trifluoromethyl)phenyl]pentylidene})amine
• (2-aminoethoxy)({5-methoxy-1-[4-(trifluoromethyl)phenyl]pentylidene})amine
• A830353
• 2-(((E)-(5-methoxy-1-(4-(trifluoromethyl)phenyl)pentylidene)amino)oxy)ethan-1-amine
• Prestwick3_000995
• (E)-5-Methoxy-4'-(trifluormethyl)valerophenon-O-(2-aminoethyl)oxim
• Fluvoxaminum [INN-Latin]
• DTXSID2044002
• SDCCGSBI-0050479.P002
• FLUVOXAMINE [INN]
• NCGC00021870-04
• N06AB08
• CHEMBL814
• AB00514702
• Prestwick2_000995
• O4L1XPO44W
• Tox21_110837
• CHEBI:5138
• BPBio1_001199
• Fluvoxamina
• 1ST10471
• Fluvoxaminum (INN-Latin)
• NS00076355
• AKOS016003882
• (E)-5-(Methoxy-d3)-1-[4-(triflurormethyl)phenyl]-1-pentanone O-(2-Aminoethyl)oxime
• CS-1840
• 1-PENTANONE, 5-METHOXY-1-(4-(TRIFLUOROMETHYL)PHENYL)-, O-(2-AMINOETHYL)OXIME, (1E)-
• FLUVOXAMINE [WHO-DD]
• FVX
• 2-[({(1E)-5-methoxy-1-[4-(trifluoromethyl)phenyl]pentylidene}amino)oxy]ethanamine
• BRD-K53517854-050-03-2
• 54739-18-3
• AS-15332
• O-(2-aminoethyl)-N-((1E)-5-methoxy-1-(4-(trifluoromethyl)phenyl)pentylidene)hydroxylamine
• DTXCID0024002
• UNII-O4L1XPO44W
• Fluvoxamine [INN:BAN]
• U-23000
• BRD-K53517854-051-01-4
• BRD-K53517854-050-20-6
• BRD-K53517854-050-21-4
• 1-Pentanone, 5-methoxy-1-[4-(trifluoromethyl)phenyl]-, O-(2-aminoethyl)oxime, (1Z)-; 1-Pentanone, 5-methoxy-1-[4-(trifluoromethyl)phenyl]-, O-(2-aminoethyl)oxime, (Z)-; 2-[[[(1Z)-5-Methoxy-1-[4-(trifluoromethyl)phenyl]pentylidene]amino]oxy]ethanamine; (Z)-Fluvoxamine
• (Z)-5-Methoxy-1-[4-(triflurormethyl)phenyl]-1-pentanone O-(2-Aminoethyl)oxime Maleate
• DA-53265
• DTXSID60237496

• MDL： MFCD00865345
• Inchi： 1S/C15H21F3N2O2/c1-21-10-3-2-4-14(20-22-11-9-19)12-5-7-13(8-6-12)15(16,17)18/h5-8H,2-4,9-11,19H2,1H3/b20-14+
• InChI Key： CJOFXWAVKWHTFT-XSFVSMFZSA-N
• SMILES： FC(C1C=CC(=CC=1)/C(/CCCCOC)=N/OCCN)(F)F

Computed Properties

• Exact Mass: 318.15600
• Monoisotopic Mass: 434.166471
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 446
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131
• XLogP3: 2.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 120-122.5 ºC
• Boiling Point: 370.6±52.0 °C at 760 mmHg
• Flash Point: 177.9±30.7 °C
• PSA: 56.84000
• LogP: 3.90180
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Fluvoxamine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Fluvoxamine

Fluvoxamine (CAS No. 54739-18-3): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Fluvoxamine, with the CAS number 54739-18-3, is a selective serotonin reuptake inhibitor (SSRI) widely recognized for its therapeutic applications in mental health. This compound has garnered significant attention due to its efficacy in treating conditions such as obsessive-compulsive disorder (OCD), depression, and anxiety disorders. In recent years, the growing awareness of mental health issues has propelled Fluvoxamine maleate into the spotlight, making it a subject of interest for researchers, healthcare professionals, and patients alike.

The chemical structure of Fluvoxamine features a unique arylalkylamine backbone, which contributes to its selective action on serotonin transporters. Unlike other SSRIs, Fluvoxamine exhibits a high affinity for the sigma-1 receptor, a property that has sparked research into its potential neuroprotective effects. This dual mechanism of action sets Fluvoxamine apart from other drugs in its class, offering a promising avenue for treating complex psychiatric conditions.

One of the most frequently searched questions about Fluvoxamine is its side effects and dosage guidelines. Common side effects include nausea, insomnia, and dizziness, which are typically mild and transient. However, healthcare providers emphasize the importance of personalized dosing, as individual responses to Fluvoxamine can vary significantly. Recent studies have also explored its off-label uses, such as in the management of post-traumatic stress disorder (PTSD) and premature ejaculation, further expanding its therapeutic potential.

The global market for Fluvoxamine has seen steady growth, driven by increasing demand for effective mental health treatments. Pharmaceutical companies are investing in the development of Fluvoxamine generics and novel formulations to improve patient compliance and reduce costs. Additionally, the rise of telemedicine has made Fluvoxamine prescriptions more accessible, particularly in regions with limited healthcare infrastructure.

From a research perspective, Fluvoxamine continues to be a focal point in studies investigating its anti-inflammatory and immunomodulatory properties. Emerging evidence suggests that it may have applications beyond psychiatry, such as in the treatment of certain autoimmune diseases. These findings have ignited discussions about the repurposing of Fluvoxamine for broader clinical use, a topic that resonates with both the scientific community and the general public.

In conclusion, Fluvoxamine (CAS No. 54739-18-3) remains a cornerstone in the treatment of mental health disorders, with ongoing research uncovering new dimensions of its pharmacological profile. Its unique mechanism of action, coupled with its expanding applications, ensures that Fluvoxamine will remain a vital tool in modern medicine. As mental health awareness continues to rise, the demand for safe and effective treatments like Fluvoxamine is expected to grow, solidifying its place in the pharmaceutical landscape.